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Compound of Interest

Compound Name: Dodecylguanidine hydrochloride

Cat. No.: B081456

An Objective Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antimicrobial efficacy of
Dodecylguanidine Hydrochloride (DGH) against other common antimicrobial agents. The
following sections present quantitative data from various studies, detail the experimental
methodologies used, and visualize key processes to offer a clear and objective assessment for
research and development professionals.

Quantitative Comparison of Antimicrobial Efficacy

The antimicrobial efficacy of a compound is primarily determined by its Minimum Inhibitory
Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The MIC is the lowest
concentration of an antimicrobial agent that prevents the visible growth of a microorganism,
while the MBC is the lowest concentration that results in microbial death.

Data from multiple studies have been compiled to compare the efficacy of Dodecylguanidine
Hydrochloride (DGH) with that of common alternative biocides: a quaternary ammonium
compound (Benzalkonium Chloride), an aldehyde (Glutaraldehyde), and an isothiazolinone
blend (CMIT/MIT).
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Dodecylguanid

] . ine Benzalkonium Glutaraldehyd
Microorganism . . CMIT/MIT
Hydrochloride  Chloride e
(DGH)
Staphylococcus Data not Data not
] 2 - 64 pg/mL[1] 16 - 32 pg/mL ]
aureus available available
o ) Data not Data not
Escherichia coli ) 12 pg/mL[2] 8- 16 pug/mL )
available available
Pseudomonas Data not Data not
. _ 64 mg/L[3] . 300 pL/L[4]
aeruginosa available available
] ) Data not Data not Data not Data not
Candida albicans ] ] ] ]
available available available available
Note: Direct
comparative

studies for DGH
against these
specific
alternatives with
guantitative data
were not readily
available in the
public domain.
The data
presented is from
individual studies
and may not be
directly
comparable due
to variations in
experimental

conditions.

A study on a similar polyguanidine compound, CatDex, showed a Minimum Inhibitory
Concentration (MIC) of 50 pmoL L-1 against both Streptococcus mutans and Porphyromonas
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gingivalis[1].

Mechanism of Action: Dodecylguanidine
Hydrochloride

Dodecylguanidine Hydrochloride is a cationic surfactant. Its primary mechanism of
antimicrobial action involves the disruption of the microbial cell membrane. The positively
charged guanidine head group interacts with the negatively charged components of the cell
membrane, leading to increased membrane permeability and leakage of intracellular contents,
ultimately resulting in cell death.
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DGH Interaction with Bacterial Cell

Dodecylguanidine Bacterial Cell Membrane
Hydrochloride (DGH) (Negatively Charged)

Positive Charge Negative Charge

Electrostatic Interaction

Membrane Disruption &
Increased Permeability

Leakage of
Intracellular Contents

Cell Death
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Broth Microdilution MIC Test Workflow

Prepare serial dilutions
of antimicrobial agent in
96-well microtiter plate

A4
Prepare standardized
microbial inoculum
(e.g., 0.5 McFarland)

Y

Inoculate each well with
the microbial suspension

A J

Incubate the plate at
optimal temperature and duration
(e.g., 37°C for 18-24h)

A J

Visually or spectrophotometrically
determine the lowest concentration
with no visible growth (MIC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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